Cas no 1187244-48-9 (6-Amino-2-naphthaldehyde)

• Product Name: 6-Amino-2-naphthaldehyde
• CAS No: 1187244-48-9
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 4935388
• Update Time: 2025-06-10

6-Amino-2-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-naphthaldehyde
• 6-aminonaphthalene-2-carbaldehyde
• 2-Aminonaphthalene-6-carboxaldehyde

• Inchi： 1S/C11H9NO/c12-11-4-3-9-5-8(7-13)1-2-10(9)6-11/h1-7H,12H2
• InChI Key： LGFHVYAHARQQAM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=C(C=CC2=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Amino-2-naphthaldehyde

6-Amino-2-naphthaldehyde (CAS No. 1187244-48-9): An Overview of Its Synthesis, Properties, and Applications in Chemical and Pharmaceutical Research

6-Amino-2-naphthaldehyde (CAS No. 1187244-48-9) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. In this comprehensive overview, we will delve into the synthesis, properties, and potential applications of 6-Amino-2-naphthaldehyde, highlighting its significance in contemporary scientific research.

The chemical structure of 6-Amino-2-naphthaldehyde is defined by a naphthalene ring system with an amino group at the 6-position and an aldehyde group at the 2-position. This configuration imparts unique reactivity and functional versatility to the molecule. The naphthalene ring provides a rigid aromatic framework, while the amino and aldehyde functionalities offer multiple points for chemical modification and conjugation.

The synthesis of 6-Amino-2-naphthaldehyde has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-chloronaphthalene with ammonia to form 6-amino-2-chloronaphthalene, followed by hydrolysis to introduce the aldehyde group. Another method involves the condensation of 2-naphthol with an appropriate amine derivative, followed by oxidation to form the aldehyde. These synthetic routes have been optimized to achieve high yields and purity, making 6-Amino-2-naphthaldehyde readily available for further research and development.

In terms of physical properties, 6-Amino-2-naphthaldehyde is a crystalline solid with a melting point typically ranging from 100°C to 110°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption due to its aromatic structure, making it useful in spectroscopic studies and analytical methods.

The reactivity of 6-Amino-2-naphthaldehyde is primarily centered around its amino and aldehyde functionalities. The amino group can participate in nucleophilic addition reactions, forming imines or Schiff bases with various electrophiles. The aldehyde group can undergo condensation reactions with amines or hydrazines to form imines or hydrazones, respectively. These reactions are fundamental in organic synthesis and are widely used in the preparation of complex molecules with diverse biological activities.

In recent years, 6-Amino-2-naphthaldehyde has found applications in several areas of chemical and pharmaceutical research. One notable application is in the synthesis of fluorescent probes for bioimaging. The unique combination of aromaticity and functional groups allows for the design of highly sensitive and selective probes that can be used to monitor cellular processes in real-time. For example, researchers have developed fluorescent probes based on 6-Amino-2-naphthaldehyde that can detect specific enzymes or biomolecules with high specificity and sensitivity.

Beyond bioimaging, 6-Amino-2-naphthaldehyde has also shown promise as a building block for the synthesis of pharmaceutical agents. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These metal complexes have been explored for their potential therapeutic applications, including as anticancer agents and antimicrobial compounds. For instance, studies have demonstrated that certain metal complexes derived from 6-Amino-2-naphthaldehyde exhibit potent antiproliferative activity against various cancer cell lines.

In addition to its use in drug discovery, 6-Amino-2-naphthaldehyde has been investigated for its potential as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of light to activate photosensitizers, generating reactive oxygen species (ROS) that can selectively destroy cancer cells or other targeted tissues. The aromatic structure of 6-Amino-2-naphthaldehyde makes it an effective photosensitizer candidate due to its strong light absorption properties and ability to generate ROS upon light activation.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and ecotoxicity of 6-Amino-2-naphthaldehyde have shown that it can be degraded under certain environmental conditions, although further research is needed to fully understand its long-term effects on ecosystems. Efforts are ongoing to develop more sustainable synthetic routes for this compound that minimize environmental impact while maintaining its utility in various applications.

In conclusion, 6-Amino-2-naphthaldehyde (CAS No. 1187244-48-9) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique molecular structure provides a platform for developing novel bioactive molecules, fluorescent probes, metal complexes, and photosensitizers. As research continues to advance, it is likely that new applications for this versatile compound will emerge, further solidifying its importance in scientific innovation.